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Compound of Interest

Compound Name: Chlorfenson

CAS No.: 80-33-1

Cat. No.: B1668721

Get Quote

Introduction
Chlorfenson, a member of the organochlorine class of pesticides, has been used as an

acaricide and ovicide. Due to its potential for persistence and bioaccumulation, regulatory

bodies worldwide have established maximum residue limits (MRLs) for its presence in various

food commodities.[1] Ensuring consumer safety necessitates robust and sensitive analytical

methods for the routine monitoring of chlorfenson residues in complex food matrices.[1]

This application note details a comprehensive protocol for the determination of chlorfenson
residues in challenging food samples, such as fruits, vegetables, and fatty foods. The

methodology is based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) sample preparation technique, followed by analysis using Ultra-

Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-

MS/MS). This combination provides high selectivity, sensitivity, and throughput for accurate

quantification of chlorfenson at trace levels.[2]
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The analytical workflow involves an initial homogenization of the food sample to ensure

uniformity.[3] Chlorfenson residues are then extracted from the matrix using an organic

solvent, typically acetonitrile, aided by the salting-out effect of a mixture of salts.[4][5] This

single-step extraction is a hallmark of the QuEChERS method.[4] A subsequent clean-up step

using dispersive solid-phase extraction (d-SPE) is employed to remove interfering matrix

components like pigments, lipids, and sugars. The purified extract is then analyzed by UPLC-

MS/MS, which offers excellent separation and highly specific detection based on the mass-to-

charge ratio of the parent and fragment ions of chlorfenson.[6]

Experimental Protocols
Reagents and Materials

Solvents: Acetonitrile (ACN), Ethyl Acetate (EtOAc), and Methanol (MeOH), all LC-MS grade.

Salts: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), sodium citrate

dibasic sesquihydrate, and sodium citrate tribasic dihydrate. Pre-packaged QuEChERS

extraction salt packets are recommended for convenience and consistency.

d-SPE Sorbents: Primary secondary amine (PSA) for general cleanup, C18 for fatty

matrices, and graphitized carbon black (GCB) for samples with high pigment content (e.g.,

leafy greens).[3]

Standards: Certified reference standard of Chlorfenson (p-chlorophenyl p-

chlorobenzenesulfonate).

Other: 50 mL and 15 mL polypropylene centrifuge tubes.

Sample Preparation (Homogenization)
Weigh a representative portion of the food sample (e.g., 10-15 g).

For solid samples (fruits, vegetables), homogenize thoroughly using a high-speed blender or

food processor to achieve a uniform consistency.[3] For samples with high water content, it

may be necessary to freeze-dry them first. Cryogenic milling is recommended to prevent

analyte breakdown in heat-sensitive samples.[3]

Store the homogenate in a sealed container at -20°C until extraction.
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Extraction Protocol (QuEChERS)
Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.

If required, add an internal standard solution at this stage.

Cap the tube and shake vigorously for 1 minute to ensure thorough mixing.[7]

Add the QuEChERS extraction salt packet (e.g., containing 4 g MgSO₄, 1 g NaCl, 1 g

trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).[8]

Immediately cap and shake vigorously for 1 minute.

Centrifuge the tube at 4,000 rpm for 5 minutes.[7] This will result in the separation of the

upper organic (acetonitrile) layer from the aqueous and solid sample phases.[3]

Clean-up Protocol (Dispersive SPE)
Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL micro-centrifuge tube

containing the appropriate d-SPE sorbent mixture.

For general food matrices: 50 mg PSA and 150 mg MgSO₄.

For high-fat matrices: 50 mg PSA, 50 mg C18, and 150 mg MgSO₄.

For highly pigmented matrices: 50 mg PSA, 50 mg GCB, and 150 mg MgSO₄.[3]

Vortex the tube for 30 seconds.[9]

Centrifuge at 10,000 rpm for 2 minutes.

The resulting supernatant is the cleaned extract. Transfer an aliquot into an autosampler vial

for analysis. If necessary, the extract can be diluted with the mobile phase.
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Experimental Workflow for Chlorfenson Residue Analysis

1. Sample Preparation

2. Extraction (QuEChERS)

3. Clean-up (d-SPE)

4. Instrumental Analysis

Food Sample

Homogenize Sample
(10-15 g)

Add 10 mL Acetonitrile

Shake Vigorously (1 min)

Add QuEChERS Salts

Shake Vigorously (1 min)

Centrifuge (4000 rpm, 5 min)

Collect Acetonitrile Layer

Transfer 1 mL to d-SPE Tube
(PSA/C18/GCB + MgSO4)

Vortex (30 sec)

Centrifuge (10000 rpm, 2 min)

Collect Clean Extract

UPLC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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